(1R,2S,4S,5S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-YL]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt

• Molecular Formula: C13H18IN5O8P2
• Molecular Weight: 561.16 g/mol
• IUPAC Name: [4-[2-iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• InChI: InChI=1S/C13H18IN5O8P2/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(27-29(23,24)25)13(3-6(7)13)4-26-28(20,21)22/h5-8H,2-4H2,1H3,(H,15,17,18)(H2,20,21,22)(H2,23,24,25)
• InChI Key: NMVWLEUONAKGCD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C2C(=NC(=N1)I)N(C=N2)C3CC(C4(C3C4)COP(=O)(O)O)OP(=O)(O)O

Description

This compound (CAS: 779323-43-2), also known as MRS 2500 tetraammonium salt, is a bicyclo[3.1.0]hexane-based nucleoside analog featuring a 2-iodo-6-(methylamino)purine moiety and multiple phosphate groups . The bicyclic core imparts structural rigidity, distinguishing it from flexible ribose or tetrahydrofuran rings in conventional nucleosides. The tetraammonium salt formulation enhances aqueous solubility, making it suitable for pharmacological studies targeting purinergic receptors, particularly P2Y receptors . Its synthesis likely involves iodination of the purine ring, phosphorylation of the bicyclic core, and salt formation with ammonium counterions .

Preparation Methods

Enzymatic Phosphorylation

The 3′- and 5′-hydroxyl groups of the bicyclic core are phosphorylated using kinase-mediated reactions. A key precursor, 2-iodo-N⁶-methyl-(N)-methanocarba-2′-deoxyadenosine-3′-monophosphate (MRS2608), is synthesized and subsequently phosphorylated at the 5′-position using 3′-phosphatase-free polynucleotide kinase and [γ-³²P]ATP. Reaction conditions include:

Parameter	Value
Buffer	500 mM Tris-HCl, 100 mM MgCl₂
Temperature	37°C
Incubation Time	1 hour
Yield	~20%

This enzymatic method ensures regioselective phosphorylation without hydrolyzing the 3′-phosphate, critical for maintaining structural integrity.

Chemical Phosphorylation

Alternative chemical phosphorylation employs phosphoramidite chemistry. The 5′-hydroxyl is protected with a tert-butyldimethylsilyl (TBDMS) group, followed by activation with 1H-tetrazole and coupling with 2-cyanoethyl-N,N-diisopropylchlorophosphoramidite. Oxidation with tert-butyl hydroperoxide yields the bisphosphate ester, which is deprotected under acidic conditions.

Radiochemical Synthesis for Radioligand Studies

For receptor binding assays, [¹²⁵I]MRS2500 is synthesized via iododestannylation. A trimethylstannyl precursor is treated with Na[¹²⁵I]I in the presence of chloramine-T, achieving specific activities >2000 Ci/mmol. Purification via reverse-phase HPLC (Luna C18 column, 5%–60% acetonitrile gradient) isolates the product with >95% radiochemical purity.

Purification and Characterization

Chromatographic Purification

Crude MRS2500 is purified using ion-exchange and reverse-phase chromatography. A representative protocol involves:

Step	Conditions
Column	Luna 5μ C18(2), 4.6 × 250 mm
Mobile Phase	0.1 M triethylammonium acetate (TEAA) / acetonitrile gradient
Flow Rate	1 mL/min
Retention Time	48 minutes

This method separates MRS2500 from unreacted precursors and by-products, achieving ≥96% purity (HPLC).

Spectroscopic Characterization

• Mass Spectrometry : ESI-MS confirms the molecular ion peak at m/z 561.166 ([M-H]⁻), consistent with the molecular formula C₁₃H₁₈IN₅O₈P₂.

• NMR Spectroscopy : ¹H NMR (D₂O) displays key resonances at δ 8.21 (s, H-8), 4.89 (m, H-1′), and 3.45 (s, N-CH₃).

Formulation and Stability

The tetraammonium salt form is prepared via ion-exchange resin (Amberlite IR-120 Na⁺ form), followed by lyophilization. Stability studies indicate that MRS2500 remains intact for >12 months when stored at -20°C in anhydrous DMSO or pH 7.4 buffer.

Applications in Pharmacological Studies

MRS2500’s synthesis enables its use as a P2Y₁ receptor antagonist, inhibiting ADP-induced platelet aggregation with an IC₅₀ of 0.95 nM. Its radiochemical variants ([³²P] or [¹²⁵I]) facilitate receptor density quantification in tissues, revealing P2Y₁ expression levels of 12–45 fmol/mg protein in rat brain membranes .

Chemical Reactions Analysis

Types of Reactions

(1R,2S,4S,5S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-YL]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt can undergo various chemical reactions, including:

Oxidation: The compound may undergo oxidation reactions, particularly at the methylamino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the iodine group, potentially converting it to a hydrogen or other substituent.

Phosphorylation and Dephosphorylation: The phosphate ester group can be modified through phosphorylation or dephosphorylation reactions, altering the compound’s solubility and reactivity.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Phosphorylation: Reagents such as phosphorus oxychloride or phosphoric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

Basic Information

• Molecular Formula : C₁₃H₁₈I N₅O₈P₂
• Molecular Weight : 561.16 g/mol
• CAS Number : 779323-43-2
• Structure : The compound features a bicyclic structure with a purine base and a phosphonooxy group, which is crucial for its biochemical interactions.

Structural Characteristics

The compound contains multiple chiral centers, contributing to its stereochemical complexity. The presence of iodine and methylamino groups enhances its reactivity and potential biological activity.

Medicinal Chemistry

The compound's structural similarity to nucleotides suggests potential applications in drug development, particularly as:

• Antiviral agents : Due to the purine base's role in nucleic acid synthesis, it may inhibit viral replication.
• Anticancer agents : Its ability to interfere with nucleotide metabolism could be leveraged in cancer therapies.

Biochemical Research

Research indicates that this compound may serve as a useful tool in:

• Enzyme inhibition studies : By acting as a competitive inhibitor for enzymes involved in nucleotide metabolism.
• Signal transduction pathways : Investigating its role in cellular signaling due to its phosphonooxy group.

Molecular Biology

The compound can be utilized in:

• Nucleotide analog studies : Understanding the mechanisms of DNA/RNA synthesis and repair.
• Drug delivery systems : Its amphiphilic nature may facilitate the development of novel drug carriers.

Case Study 1: Antiviral Activity

A study published in Organic Chemistry Frontiers explored the antiviral properties of similar purine derivatives. The findings indicated that modifications at the 2-position significantly enhance antiviral efficacy against various viral strains .

Case Study 2: Enzyme Inhibition

Research conducted on related compounds demonstrated that modifications on the bicyclic structure can lead to potent inhibitors of certain kinases involved in cancer progression. This highlights the potential for developing targeted therapies using this compound as a scaffold .

Case Study 3: Drug Delivery Applications

Investigations into the use of phosphonooxy compounds as drug delivery vehicles showed promising results in enhancing bioavailability and therapeutic efficacy of poorly soluble drugs .

Mechanism of Action

The mechanism of action of (1R,2S,4S,5S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-YL]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt involves its interaction with molecular targets such as enzymes and receptors. The purine moiety can mimic natural nucleotides, allowing the compound to interfere with nucleotide-binding proteins and enzymes. The iodine and methylamino groups may enhance binding affinity and specificity, while the phosphate ester group can influence the compound’s solubility and cellular uptake.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, functional, and pharmacological distinctions between MRS 2500 and related compounds:

Table 1: Key Comparisons

Compound Name	Core Structure	Key Substituents	Pharmacological Role	Key Distinctions	References
MRS 2500	Bicyclo[3.1.0]hexane	2-Iodo-6-(methylamino)purine, dihydrogen phosphate ester, tetraammonium salt	P2Y receptor antagonist	Bicyclic rigidity, iodinated purine, enhanced solubility via ammonium salt
MRS-2339	Bicyclo[3.1.0]hexane	6-Amino-2-chloropurine, dihydroxy groups	Purinergic signaling modulator	Chloro substituent instead of iodo; lacks phosphate ester
3'-Deoxy-3'-fluoroguanosine	Tetrahydrofuran (ribose analog)	4-Fluoro, hydroxymethyl	Antiviral/antimetabolite	Flexible ribose-like core; fluorine enhances metabolic stability
(2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol	Tetrahydrofuran	Hydroxymethyl, hydroxyl groups	Nucleoside standard (e.g., adenosine analog)	Lacks bicyclic core and charged phosphate groups
Compound 42 ()	Oxolane (tetrahydrofuran)	Sulfanylmethyl, 6-oxopurine	Therapeutic oligonucleotide component	Sulfur substitution vs. iodine; different phosphorylation pattern

Structural and Functional Analysis

Core Rigidity vs. In contrast, MRS-2339 shares the bicyclic core but substitutes chlorine for iodine, altering electronic properties and receptor affinity .

Substituent Effects: The 2-iodo group in MRS 2500 increases steric bulk and polarizability, which may enhance P2Y receptor antagonism compared to smaller substituents like chlorine (MRS-2339) or fluorine (3'-deoxy-3'-fluoroguanosine) . Phosphate esters in MRS 2500 and related compounds (e.g., ’s multi-phosphorylated purine derivative) improve solubility but limit membrane permeability unless formulated as salts .

Pharmacological Applications: MRS 2500’s tetraammonium salt is optimized for in vitro studies requiring aqueous stability, whereas neutral analogs like MRS-2339 may prioritize tissue penetration . Fluorinated nucleosides (e.g., 3'-deoxy-3'-fluoroguanosine) are often antiviral agents, leveraging metabolic resistance conferred by fluorine .

Synthetic Considerations :

• MRS 2500’s iodination step likely requires controlled conditions to avoid overhalogenation, contrasting with the milder chlorination in MRS-2339 synthesis .
• Compound 42 () achieved 68% purity via NaOH-mediated deprotection, suggesting similar challenges in purifying phosphorylated bicyclic systems .

Research Findings and Implications

• P2Y Receptor Studies : MRS 2500’s high affinity for P2Y₁ receptors (Ki < 10 nM) outperforms MRS-2339, attributed to iodine’s stronger electron-withdrawing effects .
• Metabolic Stability : The bicyclic core resists enzymatic degradation better than ribose-based nucleosides, as shown in comparative hydrolysis assays .
• Solubility vs. Bioavailability : While the tetraammonium salt improves solubility, its charged nature may limit cellular uptake, necessitating prodrug strategies for in vivo applications .

Biological Activity

The compound known as (1R,2S,4S,5S)-4-[2-Iodo-6-(methylamino)-9H-purin-9-YL]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester tetraammonium salt , commonly referred to as MRS 2500 , is a highly potent and selective antagonist of the platelet P2Y1 receptor. This receptor plays a crucial role in platelet aggregation and thrombus formation, making MRS 2500 a significant compound in cardiovascular research.

• CAS Number : 779323-43-2
• Molecular Formula : C13H18IN5O8P2
• Molecular Weight : 561.16 g/mol
• Appearance : Solid powder
• Water Solubility : <56.12 mg/ml

MRS 2500 functions by selectively binding to the P2Y1 receptor , inhibiting the action of adenosine diphosphate (ADP) on platelet aggregation. This inhibition prevents thrombus formation, which is critical in conditions related to thrombosis and cardiovascular diseases. The compound has demonstrated a high affinity for the P2Y1 receptor with a dissociation constant ($K_i$) of 0.78 nM and an IC50 value of 0.95 nM for inhibiting ADP-induced platelet aggregation .

Antagonistic Effects on Platelet Aggregation

The primary biological activity of MRS 2500 is its ability to inhibit platelet aggregation induced by ADP:

• IC50 Value : 0.95 nM
• K_i Value : 0.78 nM

These values indicate that MRS 2500 is one of the most potent antagonists available for the P2Y1 receptor, making it a valuable tool in studying platelet function and thrombotic disorders.

In Vivo Studies

In animal models, MRS 2500 has been shown to effectively prevent thrombus formation, indicating its potential therapeutic applications in preventing cardiovascular events related to excessive platelet activation. The compound's effectiveness in vivo suggests it could be developed into a therapeutic agent for managing conditions like myocardial infarction and stroke .

Research Applications

MRS 2500 is widely utilized in various research contexts:

• Cardiovascular Research : Understanding the mechanisms of thrombosis and developing antithrombotic therapies.
• Pharmacology : Investigating receptor signaling pathways associated with platelet activation.
• Drug Development : Exploring new therapeutic agents targeting the P2Y1 receptor.

Case Studies

Several studies have highlighted the efficacy of MRS 2500 in different experimental setups:

• Study on Platelet Function :
  • Researchers used MRS 2500 to assess its impact on ADP-induced aggregation in human platelets.
  • Results showed significant inhibition of aggregation, confirming its role as a selective P2Y1 antagonist.
• Thrombus Formation Model :
  • In vivo experiments using mice demonstrated that administration of MRS 2500 significantly reduced thrombus size compared to control groups.
  • This study supports its potential use in clinical settings for preventing thrombotic events.

Q & A

Q. Table 1. Recommended Analytical Methods

Parameter	Technique	Conditions/References
Purity	Reverse-phase HPLC	C18 column, 0.1% NH$_4$HCO$_3$/MeOH gradient ()
Stereochemistry	Chiral HPLC	Chiralpak IA, hexane/iPrOH ()
Phosphate integrity	$^{31}\text{P}$ NMR	D$_2$O, 121 MHz ()

Q. Table 2. Stability Testing Conditions

Condition	Protocol	Outcome Metric
Hydrolytic (pH 7.4)	37°C, 24 hrs in PBS	% Parent compound by HPLC
Oxidative	3% H$_2$O$_2$, 6 hrs	Degradation products by LC-MS
Metabolic	Human liver microsomes + NADPH	t$_{1/2}$, CL$_{int}$